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Compound of Interest

Compound Name: Guanosine-13C5

Cat. No.: B8819210

Guanosine-13C5: A Technical Guide for
Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Guanosine-13C5 is a stable isotope-labeled form of the purine nucleoside, guanosine. In this
variant, the five carbon atoms of the ribose sugar moiety are replaced with the carbon-13 (:3C)
isotope. This isotopic labeling makes Guanosine-13C5 a powerful tool in various research
applications, particularly in metabolic studies, drug development, and the elucidation of
biochemical pathways. Its non-radioactive nature and the distinct mass shift it introduces allow
for precise tracking and quantification in complex biological systems using mass spectrometry
and nuclear magnetic resonance (NMR) spectroscopy.

Core Chemical Properties

Guanosine-13C5 shares the fundamental chemical structure and reactivity of its unlabeled
counterpart, guanosine. It is a crystalline powder, typically white, and is slightly soluble in water.
The key difference lies in its molecular weight, which is increased by five atomic mass units
due to the incorporation of five 133C atoms. This isotopic enrichment is the basis of its utility in

tracer experiments.

Data Presentation: Quantitative Properties
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Property Value Source

Molecular Formula 13C5CsH13Ns0s [1112]

i Approximately 288.21 g/mol
Molecular Weight [3]
(unlabeled: ~283.24 g/mol )

Isotopic Purity Typically >95% [2]

Physical Form White crystalline powder [4]

Slightly soluble in water; very

soluble in acetic acid; insoluble

Solubility ) )
in ethanol, diethyl ether,
benzene, and chloroform.
Store in a freezer at -20°C,
Storage Conditions desiccated, and protected from

light.

Applications in Research and Drug Development

The primary application of Guanosine-13CS5 lies in its use as a tracer in metabolic flux
analysis. By introducing this labeled compound into cells or organisms, researchers can track
the metabolic fate of the ribose moiety of guanosine as it is incorporated into various
biomolecules, including nucleic acids (RNA and DNA). This allows for the detailed mapping and
quantification of metabolic pathways.

In drug development, Guanosine-13C5 can be used as an internal standard for quantitative
analysis of guanosine and its metabolites in biological samples by techniques such as liquid
chromatography-mass spectrometry (LC-MS). This is crucial for pharmacokinetic and
pharmacodynamic studies.

Experimental Protocols: A Generalized Workflow

While specific experimental protocols will vary depending on the research question, a general
workflow for a metabolic tracing experiment using Guanosine-13C5 is outlined below.
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Experimental Workflow: Metabolic Tracing with
Guanosine-13C5
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Generalized Experimental Workflow for Guanosine-13C5 Metabolic Tracing
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Key Signaling Pathways Modulated by Guanosine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.biosynth.com/p/NG57598/guanosine-5-monophosphate-disodium-12345-13c5
https://www.lgcstandards.com/IL/en/Guanosine-3-5-Cyclic-Monophosphate-13C5-Sodium-Salt/p/TRC-G837963?queryID=564dca9c85af1ef4bafacaec0aac2f40
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C10H13N5O5/c11-10-13-7-4(8(19)14-10)12-2-15(7)9-6(18)5(17)3(1-16)20-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19)/t3-,5-,6-,9-/m1/s1
https://en.wikipedia.org/wiki/Guanosine
https://www.benchchem.com/product/b8819210#what-is-guanosine-13c5-and-its-chemical-properties
https://www.benchchem.com/product/b8819210#what-is-guanosine-13c5-and-its-chemical-properties
https://www.benchchem.com/product/b8819210#what-is-guanosine-13c5-and-its-chemical-properties
https://www.benchchem.com/product/b8819210#what-is-guanosine-13c5-and-its-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8819210?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8819210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

